8-Oxaspiro[4.5]decane-1-sulfonyl chloride

• Molecular Formula: C9H15ClO3S
• Molecular Weight: 238.73 g/mol
• IUPAC Name: 8-oxaspiro[4.5]decane-4-sulfonyl chloride
• InChI: InChI=1S/C9H15ClO3S/c10-14(11,12)8-2-1-3-9(8)4-6-13-7-5-9/h8H,1-7H2
• InChI Key: PMNWYHLNTDIUPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2(C1)CCOCC2)S(=O)(=O)Cl

Description

8-Oxaspiro[4.5]decane-1-sulfonyl chloride is a spirocyclic sulfonyl chloride with the molecular formula C₁₀H₁₇ClO₂S and a molecular weight of 236.76–237 Da . It features a unique spirocyclic structure where a six-membered oxane ring is fused to a five-membered cycloalkane, with a sulfonyl chloride (-SO₂Cl) group at position 1. This compound is commercially available from suppliers such as BLD Pharmatech and CymitQuimica, with a purity of 95% and pricing starting at $853 per gram . Its LogP value of 3.08 indicates moderate lipophilicity, suggesting reasonable membrane permeability, which is advantageous in pharmaceutical intermediates .

The sulfonyl chloride group confers high reactivity toward nucleophiles, making it a valuable reagent for introducing sulfonate esters or sulfonamides in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Oxaspiro[4.5]decane-1-sulfonyl chloride typically involves the reaction of a spirocyclic precursor with sulfonyl chloride reagents. One common method includes the use of tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane as starting materials . The reaction conditions often require the presence of a base, such as triethylamine, and an inert solvent like dichloromethane. The reaction is carried out at low temperatures to ensure the stability of the intermediate products.

Industrial Production Methods

Industrial production of 8-Oxaspiro[4.5]decane-1-sulfonyl chloride follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity. This includes precise control of temperature, pressure, and reagent concentrations. The final product is typically purified using techniques such as recrystallization or chromatography to achieve the desired specifications .

Chemical Reactions Analysis

Types of Reactions

8-Oxaspiro[4.5]decane-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, or thiols to form sulfonamide, sulfonate, or sulfonothioate derivatives.

Reduction Reactions: The compound can be reduced to form the corresponding sulfonyl hydride or sulfonyl alcohol.

Oxidation Reactions: Oxidation can lead to the formation of sulfonic acids or sulfonyl peroxides.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, thiols

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Oxidizing Agents: Hydrogen peroxide, potassium permanganate

Major Products Formed

Sulfonamides: Formed by reaction with amines

Sulfonates: Formed by reaction with alcohols

Sulfonothioates: Formed by reaction with thiols

Sulfonic Acids: Formed by oxidation reactions

Scientific Research Applications

8-Oxaspiro[4.5]decane-1-sulfonyl chloride is utilized in various scientific research applications, including:

Chemistry: Used as a building block for synthesizing complex molecules and studying reaction mechanisms.

Biology: Employed in the development of enzyme inhibitors and probes for studying biological pathways.

Medicine: Investigated for its potential in drug development, particularly in the synthesis of bioactive compounds.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 8-Oxaspiro[4.5]decane-1-sulfonyl chloride involves its reactivity with nucleophiles, leading to the formation of various derivatives. The sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity is exploited in the synthesis of sulfonamides, sulfonates, and other derivatives. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile used .

Comparison with Similar Compounds

Spiro[4.5]decane-1-sulfonyl Chloride

• Structure : Lacks the 8-oxa oxygen atom in the spirocyclic system.
• Molecular Formula : C₁₀H₁₇ClO₂S (identical to the target compound).
• Applications : Similar utility as a sulfonylation reagent but with differences in solubility or stability due to structural variation.
• Safety: No explicit hazard data are reported, similar to 8-oxaspiro[4.5]decane-1-sulfonyl chloride .

8-Oxaspiro[4.5]decan-2-one

• Structure : Contains a ketone (-C=O) at position 2 instead of the sulfonyl chloride group.
• Molecular Formula : C₉H₁₄O₂ (simplified backbone).
• Key Differences : The ketone group is less electrophilic than the sulfonyl chloride, limiting its utility in nucleophilic substitution reactions. It may serve as a precursor for synthesizing alcohols or amines via reduction.
• Applications : Used in building block synthesis for pharmaceuticals or agrochemicals. Priced at €1,887.00 per 500 mg , indicating high value in specialized syntheses .
• Safety: No hazard data provided in the evidence .

8-Aminospiro[4.5]decane Hydrochloride

• Structure : Features an amine (-NH₂) group at position 8 and a hydrochloride salt.
• Molecular Formula : C₉H₁₈ClN (simplified).
• Key Differences: The amine group introduces basicity, enabling salt formation and participation in acid-base reactions. Unlike the sulfonyl chloride, this compound is non-reactive toward nucleophiles.
• Applications: Potential use as a chiral amine intermediate in drug discovery.

2,8-Diazaspiro[4.5]decane, 8-(Methylsulfonyl)-, Hydrochloride

• Structure : Contains two nitrogen atoms in the spiro system and a methylsulfonyl (-SO₂CH₃) group.
• Molecular Formula : C₉H₁₈ClN₂O₂S.
• The methylsulfonyl group is less reactive than sulfonyl chloride but stable in biological environments.
• Applications : Likely used in medicinal chemistry for sulfonamide-based drug candidates.
• Safety: No specific hazards reported, though data gaps exist .

1-Oxaspiro[4.5]dec-6-en-2-ol, 8-Methyl-3-(Phenylmethoxy)-

• Structure : Includes a hydroxyl (-OH) group, a phenylmethoxy (-OCH₂C₆H₅) substituent, and a methyl group.
• Molecular Formula : C₁₇H₂₂O₃.
• The compound is structurally complex, suitable for asymmetric synthesis.
• Applications: Potential use in natural product synthesis or as a chiral auxiliary.
• Safety : Classified as acute toxicity (oral, Category 4) , skin irritant (Category 2) , and eye irritant (Category 2A) .

Research and Data Gaps

• Toxicity and Ecology : Most compounds, including 8-Oxaspiro[4.5]decane-1-sulfonyl chloride, lack comprehensive toxicological or ecological data .
• Reactivity Studies : Comparative studies on sulfonyl chloride reactivity within spirocyclic systems are absent in the provided evidence.

Biological Activity

8-Oxaspiro[4.5]decane-1-sulfonyl chloride is a unique compound characterized by its spirocyclic structure, which consists of a spiro-connected oxane and decane ring system along with a sulfonyl chloride functional group. Its molecular formula is C₉H₁₅ClO₃S. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly as an enzyme inhibitor and a probe in biological pathways.

The sulfonyl chloride group in 8-Oxaspiro[4.5]decane-1-sulfonyl chloride imparts significant electrophilic properties, facilitating various chemical transformations and the formation of derivatives. This reactivity allows the compound to interact with various biomolecules, making it a candidate for further exploration in drug development and other therapeutic applications.

Biological Activity

Research indicates that 8-Oxaspiro[4.5]decane-1-sulfonyl chloride exhibits several biological activities:

• Enzyme Inhibition : It has been investigated for its role as an inhibitor of prolyl hydroxylase domain enzymes, which are crucial in regulating hypoxia-inducible factors (HIFs). This inhibition may have implications for cancer treatment and other diseases associated with hypoxia.
• Interaction with Biomolecules : The compound's highly electrophilic nature allows it to form various derivatives through nucleophilic attack, leading to significant biological effects depending on the specific nucleophile involved. This makes it an important subject of study in both organic chemistry and pharmacology.

Study on IL-17 Modulation

A notable study explored the use of compounds similar to 8-Oxaspiro[4.5]decane-1-sulfonyl chloride in modulating IL-17 levels, which are associated with inflammatory responses. The study demonstrated that certain derivatives could effectively reduce edema and inflammatory markers such as IL-6 and TNF-alpha in murine models, indicating potential therapeutic applications for conditions like rheumatoid arthritis .

Screening Assays for Type III Secretion System

Another research effort focused on screening compounds for their inhibitory activity against bacterial secretion systems, where 8-Oxaspiro[4.5]decane-1-sulfonyl chloride was part of a broader investigation into compounds affecting pathogenic mechanisms. Results showed varying degrees of inhibition, highlighting the compound's potential role in antimicrobial strategies .

Comparative Analysis

To better understand the unique properties of 8-Oxaspiro[4.5]decane-1-sulfonyl chloride, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
8-Oxa-2-azaspiro[4.5]decane	Contains nitrogen in the spirocyclic structure	Incorporates an azabicyclic system
8-Oxaspiro[4.5]decane-2-carboxylic acid	Similar spirocyclic framework	Contains a carboxylic acid functional group
Spirocyclic derivatives of glutamic acid	Derived from amino acids	Potentially bioactive due to amino acid origin

The versatility of 8-Oxaspiro[4.5]decane-1-sulfonyl chloride lies in its specific combination of structural features and functional groups, offering reactivity not commonly found in similar compounds.